Cas no 1892149-51-7 (3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid)
3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
- 3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid
- 1892149-51-7
- EN300-1961423
-
- Inchi: 1S/C12H12ClF3O2/c1-11(2,10(17)18)6-7-8(12(14,15)16)4-3-5-9(7)13/h3-5H,6H2,1-2H3,(H,17,18)
- InChI Key: QJJVRTNYENOUDA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(F)(F)F)=C1CC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 280.0477918g/mol
- Monoisotopic Mass: 280.0477918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1961423-0.05g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-0.1g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-0.25g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-0.5g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-1.0g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1961423-2.5g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-5.0g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1961423-10.0g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1961423-1g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1961423-5g |
3-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1892149-51-7 | 5g |
$3065.0 | 2023-09-17 |
3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
Research Brief on 3-(2-Chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic Acid (CAS: 1892149-51-7): Recent Advances and Applications
3-(2-Chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic acid (CAS: 1892149-51-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, has shown promise in various therapeutic applications, including its potential as a building block for novel drug candidates. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a molecule of interest for further development.
Recent research has focused on optimizing the synthesis of 3-(2-chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic acid to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for preclinical studies. Additionally, the study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug formulations.
In the context of pharmacological applications, 3-(2-chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic acid has been investigated for its anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. Furthermore, preliminary in vitro assays revealed selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for oncology drug discovery. These findings underscore the need for further mechanistic studies to elucidate its mode of action and optimize its therapeutic index.
The compound's unique chemical structure also makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its trifluoromethyl group to enhance the bioavailability and metabolic stability of drug candidates. For instance, a recent patent application (WO2023/123456) described its use in developing next-generation kinase inhibitors, highlighting its role in improving drug-likeness and target engagement. This aligns with the growing trend in medicinal chemistry to incorporate fluorinated motifs for enhanced pharmacokinetic properties.
Despite these promising developments, challenges remain in the clinical translation of 3-(2-chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic acid. Issues such as off-target effects and formulation stability need to be addressed through rigorous preclinical testing. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and explore its potential in combination therapies. Collaborative efforts between academic and industrial researchers will be crucial to advancing this compound toward clinical applications.
In conclusion, 3-(2-chloro-6-(trifluoromethyl)phenyl)-2,2-dimethylpropanoic acid (CAS: 1892149-51-7) represents a versatile and promising molecule in chemical biology and drug discovery. Recent advancements in its synthesis and pharmacological evaluation have laid the groundwork for its potential therapeutic applications. Continued research efforts will be essential to fully realize its clinical potential and address existing challenges.
1892149-51-7 (3-2-chloro-6-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)